Cas no 94166-62-8 (2,3-Diamino-6-methoxypyridine Dihydrochloride)

2,3-Diamino-6-methoxypyridine Dihydrochloride is a high-purity chemical compound primarily used as a key intermediate in pharmaceutical synthesis and organic research. Its dihydrochloride salt form enhances stability and solubility, making it suitable for controlled reactions. The presence of both amino and methoxy functional groups allows for versatile reactivity, particularly in heterocyclic chemistry and the development of biologically active molecules. This compound is characterized by its consistent quality, ensuring reliable performance in applications such as drug discovery and fine chemical manufacturing. Proper handling under standard laboratory conditions is recommended due to its hygroscopic nature.
2,3-Diamino-6-methoxypyridine Dihydrochloride structure
94166-62-8 structure
Product Name:2,3-Diamino-6-methoxypyridine Dihydrochloride
CAS No:94166-62-8
MF:C6H10ClN3O
MW:175.616099834442
MDL:MFCD00137799
CID:61699
Update Time:2025-11-01

2,3-Diamino-6-methoxypyridine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 6-Methoxypyridine-2,3-diamine dihydrochloride
    • 2,3-Diamino-6-methoxypyridine dihydrochloride
    • 6-methoxy-2,3-diaminopyridine hydrochloride
    • 6-Methoxy-2,3-Diaminopyridine
    • 2,3-Pyridinediamine, 6-methoxy-, dihydrochloride (9CI)
    • 2,3-Diamino-6-methoxypyridine Dihydrochloride
    • MDL： MFCD00137799
    • Inchi： 1S/C6H9N3O.ClH/c1-10-5-3-2-4(7)6(8)9-5;/h2-3H,7H2,1H3,(H2,8,9);1H
    • InChI Key： YOMVGFCJROPJQP-UHFFFAOYSA-N
    • SMILES： Cl.N1C(N)=C(N)C=CC=1OC

Computed Properties

  • Exact Mass: 211.02800
  • Monoisotopic Mass: 211.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 109
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.2A^2

Experimental Properties

  • Melting Point: 167-171°C
  • Boiling Point: 321.7 °C at 760 mmHg
  • Flash Point: 148.3 °C
  • PSA: 74.16000
  • LogP: 3.02100

2,3-Diamino-6-methoxypyridine Dihydrochloride Security Information

2,3-Diamino-6-methoxypyridine Dihydrochloride Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-Diamino-6-methoxypyridine Dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM173690-10g
6-Methoxypyridine-2,3-diamine dihydrochloride
 94166-62-8 97%
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Apollo Scientific
OR315028-1g
2,3-Diamino-6-methoxypyridine dihydrochloride
 94166-62-8 98%
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 £20.00 2025-02-20
Apollo Scientific
OR315028-5g
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 94166-62-8 98%
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M59750-25g
6-Methoxypyridine-2,3-diamine dihydrochloride
 94166-62-8
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M59750-5g
6-Methoxypyridine-2,3-diamine dihydrochloride
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Chemenu
CM173690-10g
6-Methoxypyridine-2,3-diamine dihydrochloride
 94166-62-8 97%
10g
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abcr
AB212054-250 mg
2,3-Diamino-6-methoxypyridine dihydrochloride; 96%
 94166-62-8
250MG
 €55.60 2022-03-04
abcr
AB212054-1 g
2,3-Diamino-6-methoxypyridine dihydrochloride; 96%
 94166-62-8
1g
 €83.40 2022-03-04
abcr
AB212054-5 g
2,3-Diamino-6-methoxypyridine dihydrochloride; 96%
 94166-62-8
5g
 €233.60 2022-03-04
abcr
AB212054-25 g
2,3-Diamino-6-methoxypyridine dihydrochloride; 96%
 94166-62-8
25g
 €677.00 2022-03-04

2,3-Diamino-6-methoxypyridine Dihydrochloride Production Method

Production Method 1

73896-36-3 73896-36-3
94166-62-8 94166-62-8
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Stannous chloride ;  rt → 15 °C; 35 - 40 °C; 5 - 6 h
Reference
Process for producing 2,3-diamino-6-methoxypyridine
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2,3-Diamino-6-methoxypyridine Dihydrochloride Raw materials

2,3-Diamino-6-methoxypyridine Dihydrochloride Preparation Products

2,3-Diamino-6-methoxypyridine Dihydrochloride Related Literature

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